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Compound of Interest

Compound Name: Isopropyl methanesulfonate

Cat. No.: B049304

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropyl methanesulfonate (IPMS) is an alkylating agent and a member of the
methanesulfonate ester family. These compounds are often considered potential genotoxic
impurities (PGIs) in pharmaceutical manufacturing processes.[1] Due to its reactivity, IPMS is
also utilized as a research chemical.[2] Accurate and consistent preparation of IPMS stock
solutions is critical for reliable and reproducible experimental results in toxicology,
pharmacology, and drug development studies. This document provides detailed protocols for
the preparation, handling, and storage of IPMS stock solutions in common laboratory solvents.

Chemical Properties and Safety Precautions

Before handling Isopropyl methanesulfonate, it is imperative to be fully aware of its chemical
properties and the associated safety hazards.

Chemical Information:
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Property

Value

Chemical Name

Isopropyl methanesulfonate

Synonyms IPMS, Isopropyl mesylate
CAS Number 926-06-7
Molecular Formula CaH1003S

Molecular Weight 138.19 g/mol [2][3]
Appearance Clear, colorless liquid[3][4]
Density 1.145 g/cm3
Boiling Point 82 °C @ 6 mmHg[3]
Melting Point 7 °CJ[3]
Flash Point 104 °C[3]

Solubility:
Solvent Solubility
Water Miscible[4]
Methanol Slightly soluble[3]
Chloroform Sparingly soluble[3]
Ethanol Data not readily available
DMSO Data not readily available

Safety and Handling:

Isopropyl methanesulfonate is a hazardous substance and must be handled with extreme

caution in a well-ventilated chemical fume hood.

e Hazards: Suspected carcinogen and mutagen.[1] Causes severe skin burns and eye

damage. Harmful if swallowed.
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» Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), a lab
coat, and chemical safety goggles at all times.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
heat and strong oxidizing agents. Refrigeration is recommended for long-term storage.

» Disposal: Dispose of all IPMS waste, including contaminated consumables, as hazardous
chemical waste according to institutional and local regulations. Unused IPMS solutions can
be quenched by reacting with a nucleophilic agent like a solution of sodium thiosulfate.

Experimental Protocols

The choice of solvent for preparing an IPMS stock solution depends on the intended
application. For cell-based assays, dimethyl sulfoxide (DMSO) is a common choice due to its
high solvating power and compatibility with cell culture media at low concentrations. For other
applications, organic solvents like ethanol or methanol may be suitable. Aqueous solutions are
not recommended for storage due to the rapid hydrolysis of IPMS.

Protocol 1: Preparation of a 100 mM Isopropyl
Methanesulfonate Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution in DMSO, which
can be serially diluted for various experimental needs.

Materials:

» Isopropyl methanesulfonate (liquid)

¢ Anhydrous Dimethyl sulfoxide (DMSO), cell culture grade
» Sterile, amber glass vials with screw caps

» Calibrated micropipettes and sterile, filtered pipette tips

e Analytical balance

e \ortex mixer
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Procedure:

» Pre-weighing Preparation: In a chemical fume hood, allow the sealed vial of Isopropyl
methanesulfonate to equilibrate to room temperature before opening to prevent
condensation of atmospheric moisture.

o Tare the Vial: Place a sterile, amber glass vial on the analytical balance and tare the weight.

o Weighing IPMS: Carefully transfer the desired amount of Isopropyl methanesulfonate into
the tared vial using a calibrated micropipette. For example, to prepare 1 mL of a 100 mM
solution, you would need 13.82 mg of IPMS (calculation: 0.1 mol/L * 138.19 g/mol * 0.001 L =
0.01382 g). Given that IPMS is a liquid, it is more practical to calculate the required volume
using its density (Volume = Mass / Density).

o Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the IPMS.
For a 100 mM solution, if you added 13.82 mg of IPMS, you would add DMSO to reach a
final volume of 1 mL.

e Mixing: Tightly cap the vial and vortex thoroughly until the Isopropyl methanesulfonate is
completely dissolved.

e Storage: Store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw
cycles.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol outlines the serial dilution of the DMSO stock solution to prepare working
solutions for treating cells in culture. It is crucial to maintain a low final concentration of DMSO
(typically below 0.1%) to avoid solvent-induced cytotoxicity.

Materials:
e 100 mM Isopropyl methanesulfonate stock solution in DMSO

¢ Sterile cell culture medium
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« Sterile conical tubes (15 mL or 50 mL)
» Calibrated micropipettes and sterile, filtered pipette tips
Procedure:

 Intermediate Dilution (e.g., to 1 mM): In a sterile conical tube, add 990 uL of pre-warmed
sterile cell culture medium. To this, add 10 uL of the 100 mM IPMS stock solution in DMSO.
Mix well by gentle pipetting. This results in a 1 mM intermediate solution with a DMSO
concentration of 1%.

» Final Working Solution (e.g., to 10 uM): In a new sterile conical tube, add 990 pL of pre-
warmed sterile cell culture medium. Add 10 pL of the 1 mM intermediate solution. Mix well.
This yields a 10 uM working solution with a final DMSO concentration of 0.01%.

» Vehicle Control: Prepare a vehicle control by performing the same dilutions with DMSO that
does not contain IPMS. This is essential to account for any effects of the solvent on the

experimental system.

o Application: The freshly prepared working solutions can now be used to treat cells in culture.

Diagrams

Click to download full resolution via product page

Caption: Experimental workflow for the preparation and use of Isopropyl methanesulfonate
solutions.
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Isopropyl Methanesulfonate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Isopropyl methanesulfonate | C4H1003S | CID 13551 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. ISOPROPYL METHANESULFONATE | 926-06-7 [chemicalbook.com]

4. britiscientific.com [britiscientific.com]

To cite this document: BenchChem. [Preparation of Isopropyl Methanesulfonate Stock
Solutions: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049304#preparation-of-isopropyl-methanesulfonate-
stock-solutions]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b049304?utm_src=pdf-body-img
https://www.benchchem.com/product/b049304?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/265732497_Evaluation_of_the_in_vivo_mutagenicity_of_isopropyl_methanesulfonate_in_acute_and_28-day_studies
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-methanesulfonate
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-methanesulfonate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0371904.htm
https://britiscientific.com/product-detail/isopropyl-methanesulfonate-96-5-g/brit-bs11633
https://www.benchchem.com/product/b049304#preparation-of-isopropyl-methanesulfonate-stock-solutions
https://www.benchchem.com/product/b049304#preparation-of-isopropyl-methanesulfonate-stock-solutions
https://www.benchchem.com/product/b049304#preparation-of-isopropyl-methanesulfonate-stock-solutions
https://www.benchchem.com/product/b049304#preparation-of-isopropyl-methanesulfonate-stock-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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